Cas no 431066-94-3 (2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide)

• Product Name: 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide
• CAS No: 431066-94-3
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 5435716
• Update Time: 2025-10-09

2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-propan-2-ylphenoxy)-N-(4-morpholin-4-ylphenyl)acetamide
• Acetamide, 2-[3-methyl-4-(1-methylethyl)phenoxy]-N-[4-(4-morpholinyl)phenyl]-
• 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide

• InChI Key： RQXREXHNSXYGII-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)COC1=CC=C(C(C)C)C(C)=C1

Additional information on 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide

Comprehensive Overview of 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 431066-94-3)

The compound 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide, identified by its CAS No. 431066-94-3, is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its complex structure, featuring a morpholin-4-yl moiety and a propan-2-ylphenoxy group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and the latest trends surrounding its use in modern research.

One of the key features of 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide is its potential as a kinase inhibitor, a topic highly searched in academic and industrial circles. Kinase inhibitors are pivotal in targeted cancer therapies, and researchers are actively investigating this compound's efficacy in modulating specific enzymatic pathways. Its acetamide backbone further enhances its compatibility with biological systems, making it a candidate for drug development.

In the context of agrochemical innovation, this compound has garnered attention for its possible role in pest control formulations. With the global push toward sustainable agriculture, users frequently search for "eco-friendly pesticide alternatives," and 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide is being studied for its selective action against pests while minimizing environmental impact. Its phenoxy and morpholine components contribute to its stability and bioavailability in field applications.

From a synthetic chemistry perspective, the CAS No. 431066-94-3 compound exemplifies the growing demand for highly functionalized intermediates. Laboratories worldwide are optimizing its synthesis to improve yield and purity, addressing common search queries like "efficient synthesis of morpholine derivatives." The compound's versatility also aligns with trends in green chemistry, as researchers explore solvent-free or catalytic methods to produce it sustainably.

Another hotspot in discussions about 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide is its structure-activity relationship (SAR). Computational chemists and pharmacologists are leveraging AI-driven molecular modeling to predict its interactions with biological targets, a topic frequently queried in scientific databases. This approach accelerates the identification of derivatives with enhanced potency or reduced side effects.

In summary, 2-3-methyl-4-(propan-2-yl)phenoxy-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 431066-94-3) represents a multifaceted compound bridging gaps between drug discovery, agrochemical design, and sustainable synthesis. Its study addresses pressing industry challenges while offering actionable insights for researchers navigating the complexities of modern chemical applications.